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Compound of Interest

Compound Name: N-methyl-D-erythro-sphingosine

Cat. No.: B11936891

Get Quote

Executive Summary
N-methyl-D-erythro-sphingosine acts as a potent, metabolically stabilized inhibitor of Protein

Kinase C (PKC). Unlike natural sphingosine, which is rapidly phosphorylated into the pro-

survival lipid Sphingosine-1-Phosphate (S1P), the N-methylated analog resists this conversion.

This "metabolic blockade" prevents the activation of the S1P Rheostat, thereby locking the cell

in a pro-apoptotic state. It serves as a critical chemical probe for distinguishing between the

direct effects of sphingoid bases and their metabolites.

Mechanism of Action (MOA)
Primary MOA: PKC Inhibition
N-Me-Sph functions as a competitive inhibitor at the regulatory domain of PKC.

Interaction Site: It competes with Diacylglycerol (DAG) and Ca²⁺ for binding to the C1

domains of conventional (α, β, γ) and novel (δ, ε, η, θ) PKC isoforms.

Charge Neutralization: The positive charge on the nitrogen (protonated at physiological pH)

interacts with anionic phospholipids (Phosphatidylserine) in the membrane. This disrupts the

formation of the active PKC-membrane-cofactor complex.
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Potency: Exhibits an IC₅₀ in the low micromolar range (2–10 µM), comparable to D-erythro-

sphingosine.

Secondary MOA: The "Rheostat Breaker"
The defining feature of N-Me-Sph is its resistance to Sphingosine Kinase (SphK).

Natural Pathway: D-erythro-sphingosine

S1P

Cell Survival/Proliferation.

N-Me-Sph Pathway: N-Me-Sph

Blocked/Slow.

The N-methyl group creates steric hindrance within the catalytic pocket of SphK1/2.

Even if trace phosphorylation occurs, the resulting N-methyl-S1P acts as a poor agonist

(or antagonist) for S1P G-protein coupled receptors (S1PR1-5), preventing the "inside-out"

signaling loop that normally rescues cancer cells from apoptosis.

Pathway Visualization
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Caption: N-Me-Sph inhibits PKC while simultaneously blocking the conversion to pro-survival

S1P, unlike natural sphingosine.

Comparative Analysis: N-Me-Sph vs. Alternatives
This table contrasts N-Me-Sph with its primary structural analogs used in research and clinical

trials.
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SphK (Inhibitor)
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converts to S1P)
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(Methylated)
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Probing PKC

without S1P
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Clinical
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Key Insight: Researchers should choose N-Me-Sph over Sphingosine when the experiment

requires PKC inhibition without the confounding variable of S1P generation. Choose Safingol if

investigating autophagy or requiring a clinically relevant standard.

Experimental Protocols
In Vitro PKC Kinase Activity Assay
Objective: Quantify the inhibitory potency (IC₅₀) of N-Me-Sph against purified PKC isozymes.

Reagents:

Purified PKC (e.g., PKCα or rat brain mixture).
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Substrate: Histone H1 or PKC-specific peptide (e.g., Neurogranin).

Activators: Phosphatidylserine (PS) vesicles, Diacylglycerol (DAG), Ca²⁺.

Tracer: [γ-³²P]ATP (Specific Activity ~3000 Ci/mmol).

Workflow:

Lipid Preparation: Prepare mixed micelles by sonication of PS (20 µg/mL) and DAG (0.8

µg/mL) in 20 mM Tris-HCl (pH 7.5).

Inhibitor Addition: Add N-Me-Sph (dissolved in DMSO) at serial dilutions (0.1 – 100 µM).

Keep DMSO < 1%.

Reaction Mix: Combine Lipid Micelles, PKC enzyme, Ca²⁺ (0.5 mM), and Substrate (Histone

H1, 200 µg/mL).

Initiation: Start reaction with [γ-³²P]ATP (10 µM final). Incubate at 30°C for 10 minutes.

Termination: Stop reaction by spotting 25 µL onto P81 phosphocellulose paper.

Wash: Wash filters 3x with 75 mM Phosphoric Acid to remove unreacted ATP.

Quantification: Measure incorporated ³²P via liquid scintillation counting.

Metabolic Stability Assessment (SphK Resistance)
Objective: Confirm that N-Me-Sph is not a substrate for Sphingosine Kinase 1 (SphK1).
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Caption: Workflow to verify the metabolic stability of N-Me-Sph against Sphingosine Kinase.

Methodology:
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Incubate Recombinant SphK1 (10 ng) with N-Me-Sph (50 µM) and ATP (1 mM) in kinase

buffer.

Include a Positive Control (D-erythro-sphingosine) and Negative Control (No enzyme).

After 30 mins, extract lipids using Chloroform:Methanol:HCl (100:100:1).

Analyze via LC-MS/MS (MRM mode).

Success Criteria: The conversion rate of N-Me-Sph to its phosphorylated form should be

<5% compared to the conversion of Sphingosine to S1P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F3003072%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F2244898%2F
https://pubmed.ncbi.nlm.nih.gov/9737868/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F9737868%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F21325074%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F20966921%2F
https://www.benchchem.com/product/b11936891?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of
protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Mechanism and Utility of N-methyl-D-
erythro-sphingosine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11936891/docs#technical-guide-mechanism-and-
utility-of-n-methyl-d-erythro-sphingosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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